Cas no 1785298-74-9 (2-fluoro-2-3-(propan-2-yl)phenylacetic acid)

• Product Name: 2-fluoro-2-3-(propan-2-yl)phenylacetic acid
• CAS No: 1785298-74-9
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5837308
• PubChem ID: 105425726
• Update Time: 2025-06-13

2-fluoro-2-3-(propan-2-yl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-3-(propan-2-yl)phenylacetic acid
• 1785298-74-9
• EN300-1139394
• 2-fluoro-2-[3-(propan-2-yl)phenyl]acetic acid

• Inchi： 1S/C11H13FO2/c1-7(2)8-4-3-5-9(6-8)10(12)11(13)14/h3-7,10H,1-2H3,(H,13,14)
• InChI Key： WWYWQNGOJPNNMY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-fluoro-2-3-(propan-2-yl)phenylacetic acid

Recent Advances in the Study of 2-fluoro-2-3-(propan-2-yl)phenylacetic acid (CAS: 1785298-74-9)

The compound 2-fluoro-2-3-(propan-2-yl)phenylacetic acid (CAS: 1785298-74-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-fluoro-2-3-(propan-2-yl)phenylacetic acid, highlighting its role as a key intermediate in the development of novel anti-inflammatory and analgesic agents. The compound's unique fluorinated structure enhances its metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of the compound.

In vitro and in vivo studies have demonstrated the compound's potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest that 2-fluoro-2-3-(propan-2-yl)phenylacetic acid could serve as a lead compound for the development of next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, further supporting its therapeutic potential.

Beyond its anti-inflammatory properties, recent research has explored the compound's potential applications in oncology. Studies have shown that 2-fluoro-2-3-(propan-2-yl)phenylacetic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic investigations suggest that the compound induces apoptosis via the mitochondrial pathway, offering a novel approach to cancer therapy. However, further preclinical and clinical studies are needed to fully elucidate its mechanisms and therapeutic window.

In conclusion, 2-fluoro-2-3-(propan-2-yl)phenylacetic acid (CAS: 1785298-74-9) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its dual potential as an anti-inflammatory agent and an anticancer drug underscores the importance of continued investigation. Future research should focus on optimizing its pharmacological properties, exploring its interactions with biological targets, and advancing it through clinical trials to realize its full therapeutic potential.